Cas no 1261786-76-8 (3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile)

• Product Name: 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile
• CAS No: 1261786-76-8
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4983083
• Update Time: 2025-06-09

3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)11-3-1-2-9(6-11)12-8-18-5-4-10(12)7-17/h1-6,8H
• InChI Key： FSFKGSRVCAQWRZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=NC=CC=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile

3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile: A Comprehensive Overview

The compound 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile (CAS No 1261786-76-8) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group attached to a phenyl ring and an isonicotinonitrile moiety. The trifluoromethyl group imparts distinctive electronic and steric properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers have demonstrated that the trifluoromethyl group enhances the molecule's ability to bind to specific protein targets, thereby improving its bioavailability and efficacy. This property has led to its exploration in the treatment of cancer and other debilitating diseases.

In the agrochemical sector, CAS No 1261786-76-8 has shown promise as a component in herbicides and insecticides. Its stability under various environmental conditions and its ability to selectively target pests without harming beneficial organisms make it a valuable addition to sustainable agricultural practices. Recent field trials have confirmed its effectiveness in controlling invasive species while maintaining crop health.

The synthesis of 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile has been optimized through advanced chemical methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also reduce the environmental footprint of production processes. The integration of green chemistry principles in its manufacturing has further underscored its potential as a sustainable compound for industrial applications.

From a structural perspective, the molecule's isonicotinonitrile moiety contributes to its aromatic stability and reactivity. This feature makes it an ideal substrate for further functionalization, enabling the creation of derivatives with enhanced properties tailored to specific applications. For instance, modifications to the trifluoromethyl group or the phenyl ring can significantly alter the compound's solubility, permeability, and interaction with biological systems.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of CAS No 1261786-76-8. Quantum mechanical calculations have revealed that the trifluoromethyl group induces a pronounced electron-withdrawing effect, which influences the molecule's reactivity in various chemical transformations. This understanding has facilitated the design of more efficient synthetic pathways and predictive modeling for its behavior in different environments.

In terms of safety and toxicity, 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile has undergone rigorous testing to ensure compliance with international standards. Studies indicate that it exhibits low acute toxicity when administered at recommended doses, making it suitable for use in formulations intended for human and environmental exposure.

The versatility of CAS No 1261786-76-8 extends beyond traditional applications into emerging areas such as nanotechnology and optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced materials systems. Ongoing research is exploring its potential as a building block for next-generation electronic devices with improved performance characteristics.

In conclusion, 3-(3-(Trifluoromethyl)phenyl)isonicotinonitrile (CAS No 1261786-76-8) stands as a testament to modern chemical innovation, offering diverse applications across multiple industries. Its distinctive structure, coupled with cutting-edge research findings, positions it as a key compound for future advancements in medicine, agriculture, and materials science.